Cas no 957063-04-6 (4-Bromo-1-(2-chlorophenyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole
• CAS No: 957063-04-6
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 802758
• PubChem ID: 26967016
• Update Time: 2025-05-19

4-Bromo-1-(2-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole
• 1H-Pyrazole,4-bromo-1-(2-chlorophenyl)-
• 4-bromo-1-(2-chlorophenyl)pyrazole
• MFCD09878407
• AKOS015835007
• CS-0205758
• 957063-04-6
• BS-24580
• DTXSID70650334
• AM20050003
• DB-367339

• MDL： MFCD09878407
• Inchi： 1S/C9H6BrClN2/c10-7-5-12-13(6-7)9-4-2-1-3-8(9)11/h1-6H
• InChI Key： RIQDFPROYPJJMJ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 255.94000
• Monoisotopic Mass: 255.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.63
• Boiling Point: 331.8°Cat760mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.657
• PSA: 17.82000
• LogP: 3.28820

4-Bromo-1-(2-chlorophenyl)-1H-pyrazole Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole

Recent Advances in the Study of 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole (CAS: 957063-04-6)

The compound 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole (CAS: 957063-04-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core substituted with bromine and a 2-chlorophenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity and stability of the compound, which is critical for further pharmacological evaluations.

In terms of pharmacological activity, recent investigations have highlighted the compound's potential as a modulator of specific kinase pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole exhibits selective inhibition of JAK3 kinase, a target implicated in autoimmune diseases and certain cancers. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a foundation for future drug development efforts.

Another noteworthy development is the exploration of 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole as a scaffold for designing novel anti-inflammatory agents. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects in murine models, with reduced off-target toxicity compared to existing therapeutics. These findings suggest its potential as a lead compound for treating chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural optimization to improve its metabolic stability. Ongoing research is focused on addressing these limitations through medicinal chemistry approaches, such as the introduction of metabolically stable substituents or prodrug strategies.

In conclusion, 4-Bromo-1-(2-chlorophenyl)-1H-pyrazole (CAS: 957063-04-6) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Recent advances in its synthesis, mechanistic understanding, and derivative development underscore its value as a candidate for further drug discovery efforts. Future research should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted structural modifications.